Cas no 1029720-16-8 (5-chloro-1,2,3,4-tetrahydro-2,6-naphthyridine)

• Product Name: 5-chloro-1,2,3,4-tetrahydro-2,6-naphthyridine
• CAS No: 1029720-16-8
• MF: C₈H₉ClN₂
• MW: 168.623460531235
• CID: 828991
• PubChem ID: 53435831
• Update Time: 2025-05-22

5-chloro-1,2,3,4-tetrahydro-2,6-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1,2,3,4-tetrahydro-2,6-naphthyridine

• Inchi： 1S/C8H9ClN2/c9-8-7-2-3-10-5-6(7)1-4-11-8/h1,4,10H,2-3,5H2
• InChI Key： MCZZBLVEWFMCAM-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=CN=1)CNCC2

Computed Properties

• Exact Mass: 168.045426g/mol
• Monoisotopic Mass: 168.045426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 168.62g/mol
• XLogP3: 1.2
• Topological Polar Surface Area: 24.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 5-chloro-1,2,3,4-tetrahydro-2,6-naphthyridine

Research Brief on 5-Chloro-1,2,3,4-tetrahydro-2,6-naphthyridine (CAS: 1029720-16-8): Recent Advances and Applications

5-Chloro-1,2,3,4-tetrahydro-2,6-naphthyridine (CAS: 1029720-16-8) is a heterocyclic compound of significant interest in medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or scaffold in the synthesis of bioactive molecules targeting various diseases, including neurological disorders, cancer, and infectious diseases. This research brief provides an overview of the latest findings related to this compound, focusing on its synthetic routes, biological activities, and therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 5-chloro-1,2,3,4-tetrahydro-2,6-naphthyridine as a precursor for the development of novel kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The compound's unique structural features, including its fused ring system and chloro substituent, were found to enhance binding affinity and selectivity, making it a promising candidate for further optimization.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, focused on the compound's role in central nervous system (CNS) drug discovery. The study revealed that 5-chloro-1,2,3,4-tetrahydro-2,6-naphthyridine derivatives could modulate neurotransmitter receptors, such as serotonin and dopamine receptors, suggesting potential applications in treating psychiatric and neurodegenerative disorders. The researchers emphasized the compound's ability to cross the blood-brain barrier, a critical factor for CNS-targeted therapeutics.

From a synthetic chemistry perspective, advancements in the preparation of 5-chloro-1,2,3,4-tetrahydro-2,6-naphthyridine have been reported in Organic Process Research & Development. A scalable and efficient synthetic route was developed, utilizing palladium-catalyzed cross-coupling reactions and reductive cyclization strategies. This method offers improved yields and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's stability under various conditions, which is essential for its handling and storage in industrial settings.

In the context of infectious diseases, a 2024 preprint on ChemRxiv described the evaluation of 5-chloro-1,2,3,4-tetrahydro-2,6-naphthyridine analogs as potential antimicrobial agents. The compounds exhibited broad-spectrum activity against drug-resistant bacterial strains, with mechanistic studies indicating interference with bacterial cell wall synthesis. These findings open new avenues for combating antibiotic resistance, a pressing global health challenge.

In conclusion, 5-chloro-1,2,3,4-tetrahydro-2,6-naphthyridine (CAS: 1029720-16-8) continues to attract attention as a versatile scaffold in drug discovery. Its applications span multiple therapeutic areas, supported by recent advancements in synthetic methodologies and biological evaluations. Future research is expected to further explore its potential, particularly in optimizing pharmacokinetic properties and clinical translation. This compound exemplifies the intersection of chemistry and biology in addressing unmet medical needs.